Cas no 109350-13-2 (Decanoic acid, 2,3-bis(acetyloxy)propyl ester, (+-)-)

• Product Name: Decanoic acid, 2,3-bis(acetyloxy)propyl ester, (+-)-
• CAS No: 109350-13-2
• MF: C₁₇H₃₀O₆
• MW: 330.416506290436
• CID: 153329
• Update Time: 2024-01-25

Decanoic acid, 2,3-bis(acetyloxy)propyl ester, (+-)- Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 2,3-bis(acetyloxy)propyl ester, (+-)-
• 1,2-Diacetyl-3-decanoylglycerol
• 2,3-diacetyloxypropyl decanoate
• Dic2OCOC9
• Decanoic acid, 2,3-bis(acetyloxy)propyl ester

• Inchi： 1S/C17H30O6/c1-4-5-6-7-8-9-10-11-17(20)22-13-16(23-15(3)19)12-21-14(2)18/h16H,4-13H2,1-3H3
• InChI Key： IFKLBBIPFXRVBR-UHFFFAOYSA-N
• SMILES： C(OCC(OC(C)=O)COC(C)=O)(=O)CCCCCCCCC

Computed Properties

• Exact Mass: 330.2043
• Monoisotopic Mass: 330.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3

Experimental Properties

• Density: 1.032
• Boiling Point: 372°C at 760 mmHg
• Flash Point: 156.8°C
• Refractive Index: 1.45
• PSA: 78.9